
Executive Directive: Immediate Action Required

Author: BenchChem Technical Support Team. Date: March 2026

Compound of Interest

Compound Name: (2R)-Eriodictyol

Cat. No.: B13449343 Get Quote

Do not dispose of (2R)-Eriodictyol down the drain or in municipal trash.

As a flavanone with documented bioactivity and potential aquatic toxicity, (2R)-Eriodictyol
(CAS: 552-58-9) must be managed as Hazardous Chemical Waste. While often classified as a

lower-tier hazard in small quantities compared to acute toxins, its specific enantiomeric purity

and biological activity require strict adherence to incineration protocols to prevent

environmental bioaccumulation.

Operational Rule: All disposal workflows must aim for high-temperature incineration equipped

with afterburners and scrubbers.

Hazard Profile & Risk Assessment
To handle this compound safely, you must understand the why behind the protocols. (2R)-
Eriodictyol is not inert; it is a bioactive agent.
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Parameter Specification Operational Implication

CAS Number 552-58-9
Use for waste manifesting and

inventory tracking.

Physical State Solid (Powder)

High risk of particulate

inhalation; requires dust

control.

GHS Classification Warning
Treat as an Irritant (Skin/Eye)

and Aquatic Toxin.[1]

Key H-Codes
H302 (Harmful if swallowed)

H410 (Very toxic to aquatic life)

Zero-tolerance policy for drain

disposal.

Solubility DMSO, Methanol, Ethanol
Use these solvents for

equipment decontamination.

Scientific Insight: The (2R)-enantiomer is the biologically active form in many metabolic

pathways. Releasing this into the water table can disrupt local microbial or aquatic ecosystems

more potently than the racemate. Therefore, the H410 designation dictates our disposal

strategy: Total thermal destruction.

Waste Segregation & Pre-Disposal Protocol
Effective disposal starts at the bench. You must segregate waste streams to prevent cross-

contamination that could result in expensive disposal surcharges or dangerous chemical

reactions.

A. Solid Waste (Pure Compound)
Container: Collect in a dedicated, wide-mouth HDPE or glass jar labeled "Solid Organic

Hazardous Waste."
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Labeling: Must include full chemical name "(2R)-Eriodictyol," CAS number, and the hazard

flag "Toxic to Aquatic Life."

Prohibition: Do not mix with oxidizers (e.g., perchlorates, nitrates) as flavonoids are reducing

agents and can react exothermically.

B. Liquid Waste (Solutions in DMSO/Methanol)
Segregation: Separate based on the solvent carrier.

Non-Halogenated: If dissolved in Methanol, Ethanol, or DMSO.

Halogenated:[2] If dissolved in Chloroform or DCM (less common for this compound but

possible).

Concentration: If the concentration is >10 mM, flag the container as "High Concentration

Bioactive."

Disposal Workflows
The following diagrams illustrate the mandatory decision logic for disposing of (2R)-
Eriodictyol.

Workflow 1: Waste Stream Decision Tree
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Waste Identification:
(2R)-Eriodictyol

Determine Physical State

Solid (Powder) Liquid (Solution)

Containerize in HDPE/Glass
Label: 'Solid Organic Waste'

Check Solvent Type

Non-Halogenated
(DMSO, EtOH, MeOH)

Halogenated
(DCM, Chloroform)

FINAL DISPOSAL:
High-Temp Incineration

(with Scrubber)

 Organic Waste Stream A  Organic Waste Stream B

 Batch for Pickup

Click to download full resolution via product page

Figure 1: Logic flow for segregating (2R)-Eriodictyol waste streams to ensure proper

incineration.

Experimental Protocol: Decontamination of
Glassware
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Simply rinsing glassware down the sink is a violation of the H410 aquatic toxicity standard. Use

this "Triple Rinse & Collect" method.

Prerequisites:

Solvent: Methanol or Ethanol (High solubility for flavonoids).

PPE: Nitrile gloves, safety goggles.

Step-by-Step Procedure:

Primary Solubilization: Add a small volume (~10-20 mL) of methanol to the contaminated

flask/vial. Swirl to dissolve residual solids.

Collection: Pour this rinsate into the Liquid Organic Waste container (Non-Halogenated).

Secondary Rinse: Repeat Step 1 and 2.

Aqueous Wash: Perform a final rinse with distilled water. Crucial: Collect this first water rinse

into the chemical waste container as well.

Final Cleaning: The glassware is now chemically clean and can be washed with standard

laboratory detergent in the sink.

Emergency Procedures: Spill Management
In the event of a powder spill, your primary goal is to prevent aerosolization (inhalation hazard)

and environmental release.

Workflow 2: Spill Response Protocol

1. Assess Volume & Risk
(Is it > 50g?)

2. Don PPE
(Nitrile Gloves, N95/Respirator)

3. Containment
Cover with wet paper towels

(Prevents Dust)

4. Cleanup
Scoop into HazWaste Bag

5. Solvent Wipe
(Methanol on gauze) 6. Dispose as Hazardous Waste
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Figure 2: Step-by-step spill response to minimize inhalation risk and environmental

contamination.[2][3]

Detailed Spill Steps:

Dampen: Do not dry sweep. Gently cover the powder with paper towels dampened with

water or a specific spill control agent.[4] This prevents the light powder from becoming

airborne.

Scoop: Use a plastic scoop or dustpan to lift the damp material.

Decontaminate Surface: Wipe the area with a methanol-soaked gauze to remove the

invisible organic film.

Disposal: Place all towels, scoops, and gloves used into a heavy-duty plastic hazardous

waste bag.

Regulatory Compliance & Grounding
Adherence to these protocols ensures compliance with the following regulatory frameworks:

EPA RCRA (Resource Conservation and Recovery Act): While (2R)-Eriodictyol is not

explicitly P-listed or U-listed, it falls under the "Characteristic of Toxicity" if leached, and

general "Process Waste" rules. It must be manifested as chemical waste [1].

GHS (Globally Harmonized System): Compliance with H410 requires prevention of release

to the environment (drains/waterways) [2].

References
United States Environmental Protection Agency (EPA).Hazardous Waste Identification:

RCRA Subtitle C. Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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